Cas no 1461715-22-9 (3-fluorocycloheptan-1-amine)

• Product Name: 3-fluorocycloheptan-1-amine
• CAS No: 1461715-22-9
• MF: C₇H₁₄FN
• MW: 131.191165447235
• CID: 5180357
• PubChem ID: 86775161
• Update Time: 2025-11-06

3-fluorocycloheptan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cycloheptanamine, 3-fluoro-
• 3-fluorocycloheptan-1-amine

• Inchi： 1S/C7H14FN/c8-6-3-1-2-4-7(9)5-6/h6-7H,1-5,9H2
• InChI Key： SQWDXTXZHJISIU-UHFFFAOYSA-N
• SMILES： C1(N)CCCCC(F)C1

Additional information on 3-fluorocycloheptan-1-amine

Recent Advances in the Study of 3-Fluorocycloheptan-1-amine (CAS: 1461715-22-9) in Chemical Biology and Pharmaceutical Research

3-Fluorocycloheptan-1-amine (CAS: 1461715-22-9) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This fluorinated cycloheptylamine derivative exhibits unique structural and pharmacological properties, making it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for drug development. The incorporation of fluorine into the cycloheptane ring enhances the molecule's metabolic stability and bioavailability, which are critical factors in drug design.

One of the key areas of research involving 3-fluorocycloheptan-1-amine is its role as a precursor or intermediate in the synthesis of more complex bioactive molecules. For instance, it has been utilized in the development of novel G protein-coupled receptor (GPCR) ligands, which are pivotal targets in treating neurological and cardiovascular diseases. The fluorine atom's electronegativity and small size allow for precise modulation of the molecule's interactions with biological targets, thereby improving selectivity and reducing off-target effects.

Recent publications have highlighted innovative synthetic routes to 3-fluorocycloheptan-1-amine, including asymmetric catalytic methods that yield enantiomerically pure forms of the compound. These advancements are crucial for the production of chiral drugs, where the stereochemistry of the active ingredient can significantly influence its efficacy and safety. For example, a 2023 study demonstrated a highly efficient enantioselective synthesis of 3-fluorocycloheptan-1-amine using a palladium-catalyzed asymmetric hydrogenation, achieving excellent yields and enantiomeric excess (ee > 99%).

In addition to its synthetic utility, 3-fluorocycloheptan-1-amine has been investigated for its direct biological effects. Preliminary in vitro studies suggest that it may exhibit moderate inhibitory activity against certain enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2). These findings open new avenues for its application in anti-inflammatory drug development. However, further in vivo studies are required to validate these observations and assess the compound's pharmacokinetic and toxicological profiles.

The potential of 3-fluorocycloheptan-1-amine extends beyond small-molecule therapeutics. Researchers are exploring its use in the design of peptide mimetics and prodrugs, where its structural features can enhance stability and tissue penetration. For instance, conjugates of 3-fluorocycloheptan-1-amine with peptide sequences have shown improved resistance to proteolytic degradation, a common challenge in peptide-based therapeutics.

Despite these promising developments, challenges remain in the large-scale production and application of 3-fluorocycloheptan-1-amine. The cost and complexity of its synthesis, particularly for enantiomerically pure forms, may limit its widespread use. Moreover, comprehensive toxicology studies are needed to ensure its safety profile meets regulatory standards for clinical development. Collaborative efforts between academic institutions and pharmaceutical companies are essential to address these challenges and accelerate the translation of research findings into practical applications.

In conclusion, 3-fluorocycloheptan-1-amine (CAS: 1461715-22-9) represents a versatile and valuable compound in modern drug discovery and chemical biology. Its unique properties and diverse applications underscore its potential to contribute to the development of next-generation therapeutics. Continued research and innovation in its synthesis and biological evaluation will be critical to unlocking its full potential in the pharmaceutical industry.